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Compound of Interest

Compound Name: Methyl 4-fluoro-3-nitrobenzoate

Cat. No.: B1588446

This document provides a comprehensive overview of the material safety data for Methyl 4-
fluoro-3-nitrobenzoate (CAS No. 329-59-9), intended for researchers, scientists, and
professionals in drug development. It consolidates critical safety information, handling
protocols, and physical properties to ensure safe laboratory practices.

Section 1: Chemical Identification

Identifier Value

Chemical Name Methyl 4-fluoro-3-nitrobenzoate
Synonyms 4-Fluoro-3-nitrobenzoic Acid Methyl Ester
CAS Number 329-59-9[1][2][3][4][5]

Molecular Formula CsHeFNO4[2][4][5][6]

Molecular Weight 199.14 g/mol [2][4][5][6]

(See structural information from PubChem CID
5219721)[2]

Chemical Structure

Section 2: Hazard Identification

Methyl 4-fluoro-3-nitrobenzoate is classified as a hazardous chemical.[1] The primary
hazards are related to skin, eye, and respiratory irritation.
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GHS Classification Summary

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[7][8]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][7][8]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning[1][6]

Pictograms:

e lwialt text

Precautionary Statements:

¢ Prevention: Wash hands and any exposed skin thoroughly after handling.[1] Wear protective

gloves, clothing, eye, and face protection.[1][7] Avoid breathing dust, fume, gas, mist, vapors,

or spray.[1] Use only outdoors or in a well-ventilated area.[1][7]

» Response: Specific procedures for skin, eye, and inhalation exposure are detailed in Section

4.

» Storage: Store in a well-ventilated place and keep the container tightly closed.[1][7] Store

locked up.[1][7]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Section 3: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Methyl 4-fluoro-3-

nitrobenzoate.
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Property

Value

Source

Physical State

Solid, Powder

[1]9]

Appearance

No information available to

Light yellow

[1]9]

Odor

No information available

[1]

Melting Point/Range

56 -59°C/132.8-138.2 °F

[1]

Boiling Point/Range

109 °C/228.2 °F @ 1 mmHg

[1]

Flash Point

>110°C/> 230 °F

[1]

Solubility

Soluble in ethanol, ether, and

methanol. Insoluble in water.

[3](8]

Section 4: Experimental Protocols: Safety and First

Aid

Detailed methodologies for emergency response are critical for laboratory safety.

First-Aid Measures Workflow

This diagram outlines the decision-making process for providing first aid after an exposure

incident.
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Exposure Event
Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

ImmediateVAssessment

[ assess Exposure Type |

1 Assess Exposure Type |

skin Eyes Inhalation Ingestion
First{Aid Actions
v v
EC—— Eye Contact: Inhalation Ingestion:
Wash with plenty of soap and water for at least 15 mins. Rinse cautiously with water for several minutes. Remove victim to fresh air. Clean mouth with water and drink plenty of water afterwards.
P P Remove contact lenses if present and easy to do. Continue rinsing. Keep at rest in a comfortable breathing position. Do NOT induce vomiting.

Mpdical Attention

Seek Medical
Attention?

Call a physician or
POISON CENTER
if symptoms persist or if unwell.

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Detailed First-Aid Protocols:
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» Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes.[1] If irritation persists, it is crucial to get medical advice/attention.[1]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
If skin irritation occurs, seek medical advice.[1] Contaminated clothing should be removed
and washed before reuse.[1]

 Inhalation: Move the individual to fresh air.[1] If the person is not breathing, provide artificial
respiration.[5] If symptoms occur, get medical attention.[1]

e Ingestion: Do not induce vomiting.[10] Clean the mouth with water and then drink plenty of
water.[1] Seek medical attention if symptoms occur.[1]

Section 5: Experimental Protocols: Fire-Fighting
e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

e Specific Hazards: During a fire, hazardous decomposition products such as carbon
monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx), and hydrogen fluoride may be
produced.[1]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][9]

Section 6: Experimental Protocols: Accidental
Release

This workflow details the procedural steps for safely managing a spill of Methyl 4-fluoro-3-
nitrobenzoate.
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Initial Response

Spill Occurs

'

Ensure Adequate Ventilation
Evacuate Personnel to Safe Areas

Containme¢ & Cleanup

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

'

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

'

Sweep up and shovel.
Avoid dust formation.

'

Keep in suitable, closed containers for disposal.

Disposal

Dispose of contents/container to an

approved waste disposal plant.
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Exposure Risk Assessment

Potential for Exposure

Required Cg;ltrols & PPE

Engineering Controls:
Ensure eyewash stations and safety showers
are close to the workstation.
Use in a well-ventilated area.

Respiratory Protection:
Use a NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are exceeded
or irritation is experienced.

Eye/Face Protection: Skin and Body Protection:
Wear safety glasses with side-shields (or goggles). Wear appropriate protective gloves and clothing
Conforming to EN166 or NIOSH standards. to prevent skin exposure.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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